Cas no 242-53-5 (Dinaphtho[2,3-b:2',3'-d]thiophene)

• Product Name: Dinaphtho[2,3-b:2',3'-d]thiophene
• CAS No: 242-53-5
• MF: C₂₀H₁₂S
• MW: 284.374283790588
• CID: 260117
• PubChem ID: 3496382
• Update Time: 2025-04-19

Dinaphtho[2,3-b:2',3'-d]thiophene Chemical and Physical Properties

Names and Identifiers

• Dinaphtho[2,3-b:2',3'-d]thiophene
• 2,3,6,7-Dibenzo-9-thiafluorene
• Dinaphtho[2,3-b,2',3-d]thiophene
• 242-53-5
• 12-thiapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,13,15,17,19-decaene
• SCHEMBL11990859
• DTXSID90393034
• 12-thiapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1(13),2(11),3,5,7,9,14,16,18,20-decaene
• YWKFLXFRCZYQCM-UHFFFAOYSA-N
• Dinaphtho[2,3-b;2',3-d]thiophene

• Inchi： 1S/C20H12S/c1-3-7-15-11-19-17(9-13(15)5-1)18-10-14-6-2-4-8-16(14)12-20(18)21-19/h1-12H
• InChI Key： YWKFLXFRCZYQCM-UHFFFAOYSA-N
• SMILES： S1C2C=C3C=CC=CC3=CC=2C2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 284.06606
• Monoisotopic Mass: 284.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0